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Chemical Profile of Caffeic Aldehyde

Property Detail

IUPAC Name (2E)-3-(3,4-Dihydroxyphenyl)prop-2-enal [1]

Other Names 3,4-Dihydroxycinnamaldehyde, Caffeoyl aldehyde [1]

Molecular
Formula

C₉H₈O₃ [1] [2]

Average Mass 164.160 g·mol⁻¹ [1] [2]

Chemical
Structure

A phenylpropanoid with a phenolic ring bearing two hydroxyl groups (3,4-dihydroxy)

and a propenal side chain. [1]

Solubility and Stability Data

Direct quantitative data on the solubility and stability of caffeic aldehyde is sparse in the searched literature.

The table below summarizes the available information and related insights.
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Aspect Available Information & Related Context

Aqueous Solubility No direct quantitative data was found for caffeic aldehyde.

Solubility of
Related Compound

Caffeic acid (the carboxylic acid analog) has an intrinsic water solubility of 2.33 x
10⁻³ M (420 mg/L), indicating inherent hydrophobicity. [3]

Solubility
Enhancement

Complexation with cyclodextrins (α-, β-, and γ-CD) linearly increases the

solubility of caffeic acid. Adding cosolvents like ethanol can provide an
exponential solubility boost. [3]

Stability &
Photoreactivity

Photochemical Decomposition: Benzaldehyde, a simpler aromatic aldehyde,
undergoes decomposition under UV light via radical pathways (e.g., forming

benzoyl and α-hydroxybenzyl radicals). [4] This suggests caffeic aldehyde may
also be light-sensitive.

Polymerization Initiator: Aromatic aldehydes can act as photoinitiators for
chemical transformations, which implies reactivity under light exposure. [4]

Analytical Methodology

While a specific protocol for caffeic aldehyde was not detailed, the method below for analyzing similar

compounds provides a proven experimental approach.

HPLC Analysis for Phenolic Aldehydes and Acids [5]

Application: Simultaneous separation and determination of protocatechuic aldehyde, protocatechuic

acid, and caffeic acid in a complex matrix.
Column: Zorbax SB-C18 (150 mm x 4.6 mm i.d., 5.0 μm).

Mobile Phase: Gradient elution with methanol and 0.4% aqueous phosphoric acid.
Flow Rate: 1.0 mL/min.

Detection: Electrochemical detection (ECD) at 0.7 V for the phenolic aldehydes and acids, which
offered 11-25 times greater sensitivity than ultraviolet (UV) detection.

Key Takeaway: This method is highly suitable for sensitive and accurate quantification of caffeic
aldehyde in the presence of other phenolic compounds.

Biosynthetic Pathway Context
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Caffeic aldehyde is a key intermediate in the phenylpropanoid pathway in plants. The following diagram

illustrates its biosynthetic relationship to other important compounds.
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Caffeic aldehyde's role in phenylpropanoid biosynthesis [6]

Research Implications and Gaps

The available data suggests that caffeic aldehyde is a hydrophobic and potentially photolabile compound.

For research and development purposes, especially in drug development, the following should be considered:

Solubility Formulation: Strategies like cyclodextrin complexation or the use of safe cosolvents (e.g.,
ethanol, propylene glycol) will likely be necessary to achieve usable concentrations in aqueous

systems. [3]
Storage and Handling: The compound should be protected from light, stored in dark containers, and

potentially kept under inert atmosphere to minimize photodecomposition and oxidative degradation.
Analytical Verification: Employing sensitive analytical techniques, such as HPLC with

electrochemical detection, is crucial for accurately quantifying the compound and monitoring its
stability over time. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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